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Compound of Interest

Compound Name: 9-Acetylanthracene

Cat. No.: B057403

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling chemicals such as 9-Acetylanthracene. This document
provides a comprehensive guide to the necessary personal protective equipment (PPE), safe
handling protocols, and disposal procedures to minimize risks and ensure a safe working
environment.

Personal Protective Equipment (PPE)

When working with 9-Acetylanthracene, which is classified as a skin, eye, and respiratory
irritant, the use of appropriate personal protective equipment is mandatory.[1][2] The following
table summarizes the required PPE.
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PPE Category

Specification

Rationale

Eye Protection

Safety glasses with side
shields or chemical goggles
conforming to EN166 or

equivalent standards.[2]

Protects eyes from dust
particles and potential
splashes, preventing serious
eye irritation.[1][2]

Hand Protection

Chemical-resistant protective

gloves (e.g., nitrile rubber).[3]

Prevents skin contact, which

can cause irritation.[1][2]

Skin and Body Protection

Long-sleeved laboratory coat
and appropriate protective
clothing.[3][4]

Minimizes the risk of skin

contact with the chemical.

Respiratory Protection

For procedures that may
generate dust, a NIOSH/MSHA
approved respirator (e.g., N95

dust mask) should be used.[5]

Prevents inhalation of dust,
which may cause respiratory
irritation.[1][2]

Quantitative Data

The following table outlines key quantitative data for 9-Acetylanthracene for easy reference.

Property

Value

Molecular Formula

C16H120[1][6]

Molecular Weight 220.27 g/mol [6][7]
Appearance Yellow to yellow-brown crystalline powder[8]
Melting Point 72-76°C/161.6 - 168.8 °F[3][4]
- Insoluble in water.[6][8] Soluble in organic
Solubility . .
solvents like benzene and dichloromethane.[6]
CAS Number 784-04-3[1][2]

Experimental Protocols: Safe Handling and Disposal
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Adherence to a strict operational and disposal plan is crucial for laboratory safety when
handling 9-Acetylanthracene.

Step-by-Step Handling Procedure:
e Preparation:
o Work in a well-ventilated area, such as a chemical fume hood.[1]
o Ensure that an eyewash station and safety shower are readily accessible.

o Before handling, put on all the recommended Personal Protective Equipment as detailed
in the table above.[1][2]

e Handling:

o

Avoid all personal contact, including the inhalation of dust.[2]

[¢]

Avoid generating dust during handling.[2]

[¢]

Keep the container tightly sealed when not in use.[1][3]

[e]

Do not eat, drink, or smoke in the handling area.[1][3]

e In Case of a Spill:

[¢]

For minor spills, clean up immediately.[2]

[e]

Use dry clean-up procedures and avoid generating dust.[2]

[e]

Sweep or shovel the spilled material into a clean, dry, and labeled container for disposal.

[1](2]

[e]

For major spills, evacuate the area and alert emergency services.[2]
First Aid Measures:

» After Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

[1]
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o After Skin Contact: Wash the affected area with plenty of soap and water. If skin irritation
occurs, get medical advice.[1][2]

o After Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes,
removing contact lenses if present and easy to do. Continue rinsing and seek medical
attention.[1][2]

o After Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek medical
attention.[1]

Disposal Plan:

» Waste Collection: Collect waste 9-Acetylanthracene and any contaminated materials in a
clearly labeled, sealed container.

» Disposal: Dispose of the waste in accordance with local, state, and federal regulations. This
may involve sending it to a licensed collector or an approved waste disposal plant.[1] Do not
allow the product to enter sewers or public waters.[1]

Workflow for Safe Handling of 9-Acetylanthracene
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Workflow for Safe Handling of 9-Acetylanthracene

Preparation

Work in a well-ventilated area (fume hood)

:

Ensure eyewash station and safety shower are accessible

.

Don appropriate PPE:
- Safety glasses
- Gloves

- Lab coat
- Respirator (if needed)

Proceed to handling

Handling

A4

Handle 9-Acetylanthracene

"+ If spill occurs

Spill Response

Avoid personal contact and dust generation Keep container tightly sealed when not in use Spill Occurs After use

\ isposal

Clean up spill using dry methods

l .

Collect in a labeled container for disposal

e

Dispose of according to regulations

Collect waste and contaminated materials

Seal in a labeled container

Click to download full resolution via product page

Caption: Workflow for the safe handling of 9-Acetylanthracene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
9-Acetylanthracene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057403#personal-protective-equipment-for-handling-
9-acetylanthracene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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